Cas no 1780308-52-2 (2-(4-bromothiophen-2-yl)-2-methyloxetane)
2-(4-bromothiophen-2-yl)-2-methyloxetane Chemical and Physical Properties
Names and Identifiers
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- 2-(4-bromothiophen-2-yl)-2-methyloxetane
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2-(4-bromothiophen-2-yl)-2-methyloxetane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM424815-1g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 95%+ | 1g |
$1262 | 2023-03-26 | |
| Enamine | EN300-1710008-0.05g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 0.05g |
$245.0 | 2023-09-20 | ||
| Enamine | EN300-1710008-0.1g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 0.1g |
$366.0 | 2023-09-20 | ||
| Enamine | EN300-1710008-0.25g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 0.25g |
$524.0 | 2023-09-20 | ||
| Enamine | EN300-1710008-0.5g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 0.5g |
$824.0 | 2023-09-20 | ||
| Enamine | EN300-1710008-1.0g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1710008-2.5g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 2.5g |
$2071.0 | 2023-09-20 | ||
| Enamine | EN300-1710008-5.0g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1710008-10.0g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1710008-1g |
2-(4-bromothiophen-2-yl)-2-methyloxetane |
1780308-52-2 | 1g |
$1057.0 | 2023-09-20 |
2-(4-bromothiophen-2-yl)-2-methyloxetane Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-(4-bromothiophen-2-yl)-2-methyloxetane
Compound CAS No. 1780308-52-2: 2-(4-Bromothiophen-2-yl)-2-methyloxetane
2-(4-Bromothiophen-2-yl)-2-methyloxetane, identified by the CAS registry number 1780308-52-2, is a compound of significant interest in contemporary organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various fields such as electronics, optoelectronics, and drug discovery.
The molecular structure of 2-(4-Bromothiophen-2-yl)-2-methyloxetane consists of a thiophene ring substituted with a bromine atom at the 4-position and a methoxy group attached to an oxetane ring. The oxetane moiety, a four-membered cyclic ether, contributes to the compound's stability and reactivity. The presence of the bromine atom introduces additional electronic effects, making this compound a valuable substrate for further functionalization in organic synthesis.
Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials. For instance, researchers have explored the use of thiophene-containing compounds in the creation of conductive polymers and organic semiconductors. The unique π-conjugation system in thiophenes allows for efficient charge transport, making them ideal candidates for applications in organic electronics. In this context, 1780308-52-2 stands out as a potential building block for designing novel materials with tailored electronic properties.
The synthesis of 1780308-52-2 typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts has facilitated the formation of the oxetane ring with high regioselectivity. These developments underscore the importance of continuous innovation in synthetic methodologies to access complex molecular architectures.
In terms of applications, 1780308-52-2 has shown promise in medicinal chemistry as well. Thiophene derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. Preclinical studies have demonstrated that certain thiophene-containing compounds exhibit potent anti-inflammatory and anticancer activities. While specific data on this compound are not yet available, its structural features suggest that it could be explored for similar therapeutic applications.
The physical properties of 1780308-52-2, such as its melting point, solubility, and stability under different conditions, are critical factors influencing its practical applications. Recent research has emphasized the importance of understanding these properties to optimize the compound's performance in real-world scenarios. For instance, studies on thermal stability have revealed that this compound can withstand moderate temperatures without significant degradation, making it suitable for processes requiring elevated conditions.
In conclusion, CAS No. 1780308-52-2, or 1780308596, represents a valuable addition to the arsenal of thiophene derivatives available for research and development. Its unique structure and potential applications across multiple disciplines make it an area of active investigation for scientists worldwide. As advancements in synthetic methods and material science continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations.
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